![molecular formula C10H15N3O3S B4268175 N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide](/img/structure/B4268175.png)
N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide
Overview
Description
N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide, also known as MFC, is a chemical compound that has been found to have various scientific research applications. MFC is a synthetic compound that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions.
Mechanism of Action
The mechanism of action of N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound may also inhibit the activity of enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can decrease the levels of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, this compound has been shown to decrease blood glucose levels in diabetic animals.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide has several advantages and limitations when used in lab experiments. One of the advantages of this compound is its ability to inhibit the growth of cancer cells. This compound has also been found to have low toxicity levels, making it a potential candidate for further studies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide. One direction is to further investigate the mechanism of action of this compound, particularly its role in inducing apoptosis in cancer cells. Another direction is to study the potential use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
In conclusion, this compound, or this compound, is a synthetic compound with various scientific research applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions. While there is still much to be learned about this compound, its potential as an anti-cancer agent and anti-inflammatory agent makes it a promising area of research.
Scientific Research Applications
N-(2-methoxyethyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide has been found to have various scientific research applications, including its use as a potential anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for diabetes.
properties
IUPAC Name |
1-(2-methoxyethyl)-3-[(2-methylfuran-3-carbonyl)amino]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3S/c1-7-8(3-5-16-7)9(14)12-13-10(17)11-4-6-15-2/h3,5H,4,6H2,1-2H3,(H,12,14)(H2,11,13,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLHDFYWSVIZZAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NNC(=S)NCCOC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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